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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides comprehensive information on the identification, properties, and
analytical methods for calcium chlorate dihydrate. Calcium chlorate dihydrate, a strong
oxidizing agent, finds applications in various chemical processes, including as a herbicide and
in pyrotechnics.[1][2] This document is intended to be a resource for professionals in research,
scientific, and drug development fields who require detailed technical data and procedural
guidance for the handling and analysis of this compound.

Chemical Identification and Properties

The definitive Chemical Abstracts Service (CAS) number for calcium chlorate dihydrate is
10035-05-9.[3][41[51[6]1[71[81[9]

Physical and Chemical Properties

A summary of the key physical and chemical properties of calcium chlorate dihydrate is
presented in Table 1.
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Property Value Reference
Molecular Formula CaClzH40s 31415171
Molecular Weight 243.01 g/mol [3B1141[5]

White to yellowish crystalline
Appearance solids; colorless monoclinic [3][10]
crystals.[3][10]

Density 2.711 g/cm3 [3]

) ) Decomposes at 100°C when
Melting Point ) [4][10]
rapidly heated.[4][10]

N Very soluble in water; soluble
Solubility ) [10]
in acetone and ethanol.[10]

Hygroscopicity Hygroscopic [6][10]

Chemical Reactivity

Calcium chlorate dihydrate is a strong oxidizing agent.[2][3] Upon strong heating, it
decomposes to form calcium chloride and oxygen.[3] It reacts with sodium carbonate to
produce sodium chlorate and a precipitate of calcium carbonate.[3]

Experimental Protocols for Identification

The identification of calcium chlorate dihydrate can be achieved through a combination of
physical and chemical tests. The following protocols are generalized and should be adapted
based on laboratory-specific standard operating procedures and safety guidelines.

Qualitative Analysis of Calcium and Chlorate lons

Objective: To confirm the presence of calcium and chlorate ions.
Materials:
o Sample of calcium chlorate dihydrate

¢ Distilled water
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e Ammonium oxalate solution

« Silver nitrate solution

e Sodium nitrite

e Dilute nitric acid

e Test tubes

e Pipettes

Procedure:

 Test for Calcium lons:
1. Dissolve a small amount of the sample in distilled water.
2. Add a few drops of ammonium oxalate solution.

3. The formation of a white precipitate of calcium oxalate indicates the presence of calcium
ions.

o Test for Chlorate lons:
1. Dissolve a small amount of the sample in distilled water.
2. Acidify the solution with dilute nitric acid.
3. Add a few drops of silver nitrate solution. No precipitate should form at this stage.
4. Add a small amount of sodium nitrite to the solution and warm gently.

5. The formation of a white precipitate of silver chloride indicates the presence of chlorate
ions, which are reduced to chloride ions by the sodium nitrite.

Determination of Water of Hydration

Objective: To determine the number of water molecules in the hydrate.
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Materials:

Sample of calcium chlorate dihydrate

Crucible and lid

Bunsen burner or heating mantle

Desiccator

Analytical balance

Procedure:

Weigh a clean, dry crucible with its lid.
e Add a known mass of the calcium chlorate dihydrate sample to the crucible.

e Heat the crucible gently at first, then more strongly, to drive off the water of hydration. Avoid
overheating, which can cause decomposition of the chlorate.

» Allow the crucible and its contents to cool in a desiccator.
o Weigh the crucible, lid, and the anhydrous calcium chlorate.
o The difference in mass before and after heating corresponds to the mass of water lost.

o From the masses of the anhydrous salt and the water lost, the empirical formula of the
hydrate can be calculated.

Application in Research: A Workflow for Calcium
Phosphate-Mediated Cell Transfection

While calcium chlorate dihydrate itself is primarily an oxidizing agent, the role of calcium ions
is critical in numerous biological research applications. A prominent example is the use of
calcium chloride in calcium phosphate-mediated transfection, a common technique to introduce
foreign DNA into mammalian cells. The following diagram illustrates the workflow for this
process.
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Calcium Phosphate-Mediated Cell Transfection Workflow.

Safety and Handling

Calcium chlorate dihydrate is a strong oxidizer and should be handled with care. It can form
explosive mixtures with combustible materials.[11] Always refer to the Safety Data Sheet (SDS)
for complete safety information before handling this chemical. Use appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in a cool,
dry, well-ventilated area away from incompatible materials.

Conclusion

This technical guide provides essential information for the identification and handling of
calcium chlorate dihydrate. The data and protocols presented are intended to support
researchers, scientists, and drug development professionals in their work with this compound.
Adherence to proper safety procedures is paramount when working with strong oxidizing
agents like calcium chlorate dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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